Cas no 2138210-39-4 (3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride)

• Product Name: 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride
• CAS No: 2138210-39-4
• MF: C₈H₅Cl₃O₃S
• MW: 287.547498464584
• CID: 6343982
• PubChem ID: 165456082
• Update Time: 2025-10-19

3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-715819
• 2138210-39-4
• 3-chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride
• 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride

• Inchi： 1S/C8H5Cl3O3S/c1-4-6(8(10)12)2-5(3-7(4)9)15(11,13)14/h2-3H,1H3
• InChI Key： NOERMXZLNZCHBB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)Cl)=C1C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 285.902498g/mol
• Monoisotopic Mass: 285.902498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride

Introduction to 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride (CAS No. 2138210-39-4) and Its Applications in Modern Chemical Biology

3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride, identified by the CAS number 2138210-39-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of benzoyl chlorides, which are widely utilized as intermediates in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both chloro and chlorosulfonyl substituents in its molecular structure imparts distinct reactivity, making it a valuable tool for researchers exploring novel synthetic pathways and biological applications.

The molecular structure of 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride consists of a benzene ring substituted with a methyl group at the 2-position, a chloro group at the 3-position, and a chlorosulfonyl group at the 5-position. This arrangement creates multiple reactive sites that can be selectively modified or utilized in chemical transformations. The benzoyl chloride moiety, in particular, is well-known for its ability to participate in nucleophilic addition reactions, forming amides, ureas, and other derivatives. These properties make it an indispensable reagent in the synthesis of biologically active molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. The versatility of 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride as a synthetic intermediate has positioned it as a key component in the design of small-molecule inhibitors and modulators. For instance, studies have demonstrated its utility in constructing heterocyclic compounds that exhibit potent activity against specific biological targets. The chlorosulfonyl group, known for its electrophilic nature, facilitates electrophilic aromatic substitution reactions, enabling the introduction of additional functional groups that can enhance binding affinity and selectivity.

One notable application of 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often overexpressed or mutated in cancer cells. By designing molecules that selectively inhibit kinase activity, researchers can develop targeted therapies with improved efficacy and reduced side effects. The compound’s ability to undergo facile functionalization allows for the creation of libraries of derivatives that can be screened for kinase inhibitory activity. Preliminary studies have shown promising results with certain analogs derived from 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride, highlighting its potential as a scaffold for drug discovery efforts.

Another area where this compound has shown promise is in the synthesis of protease inhibitors. Proteases are enzymes involved in various physiological processes, including protein degradation and signal transduction. Dysregulation of protease activity is associated with several diseases, making them attractive targets for therapeutic intervention. The benzoyl chloride functionality enables the formation of covalent bonds with nucleophilic residues on proteases, leading to their inhibition. Researchers have leveraged 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride to develop inhibitors against various proteases, including those implicated in inflammatory diseases and viral infections.

The impact of 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride extends beyond pharmaceutical applications into the realm of materials science. Its reactivity allows for the incorporation into polymers and coatings that exhibit enhanced durability and functionality. For example, researchers have explored its use in creating advanced materials with anti-corrosive properties or improved thermal stability. These applications underscore the compound’s broad utility across multiple scientific disciplines.

Advances in synthetic methodologies have further expanded the potential uses of 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes for this compound. These innovations not only reduce costs but also improve accessibility for researchers worldwide. Additionally, computational modeling techniques are being employed to predict the behavior of this compound in various reactions, allowing for more rational design of synthetic strategies.

The future prospects for 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride are vast and exciting. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound’s potential. Ongoing research aims to uncover new applications in areas such as gene editing tools and bioconjugation strategies. By integrating 3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride into interdisciplinary approaches combining chemistry with biology and medicine, we can unlock novel solutions to complex challenges facing human health.

In conclusion,3-Chloro-5-(chlorosulfonyl)-2-methylbenzoyl chloride (CAS No. 2138210-39-4) represents a versatile and powerful tool for synthetic chemists working across multiple domains. Its unique structural features enable diverse applications ranging from drug discovery to advanced materials science. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and developing innovative technologies that benefit society.